4-Aminopyridine 4-Aminopyridine 4-aminopyridine is an aromatic amine that is pyridine bearing a single amino substituent at position 4. An orphan drug in the US, it is used to improve walking in adults with multiple sclerosis. It has a role as an avicide, a potassium channel blocker and an orphan drug. It is an aromatic amine and an aminopyridine.
Dalfampridine is a pyrimidine analogue used in the treatment of relapsing multiple sclerosis. Dalfampridine has had limited clinical use, but has not been linked to serum enzyme elevations during treatment nor to instances of clinically apparent liver injury with jaundice.
Pyridine, 4-amino- is a white crystalline material with no odor. Used as an avicide, an intermediate and as a fixer for some textile dyes. (EPA, 1998) It has been approved by the FDA for use as a treatment for multiple sclerosis.
Brand Name: Vulcanchem
CAS No.: 504-24-5
VCID: VC0372708
InChI: InChI=1S/C5H6N2/c6-5-1-3-7-4-2-5/h1-4H,(H2,6,7)
SMILES: C1=CN=CC=C1N
Molecular Formula: C5H6N2
Molecular Weight: 94.11g/mol

4-Aminopyridine

CAS No.: 504-24-5

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VCID: VC0372708

Molecular Formula: C5H6N2

Molecular Weight: 94.11g/mol

4-Aminopyridine - 504-24-5

CAS No. 504-24-5
Product Name 4-Aminopyridine
Molecular Formula C5H6N2
Molecular Weight 94.11g/mol
IUPAC Name pyridin-4-amine
Standard InChI InChI=1S/C5H6N2/c6-5-1-3-7-4-2-5/h1-4H,(H2,6,7)
Standard InChIKey NUKYPUAOHBNCPY-UHFFFAOYSA-N
SMILES C1=CN=CC=C1N
Canonical SMILES C1=CN=CC=C1N
Appearance Pyridine, 4-amino- is a white crystalline material with no odor. Used as an avicide, an intermediate and as a fixer for some textile dyes. (EPA, 1998) It has been approved by the FDA for use as a treatment for multiple sclerosis.,White crystalline material with no odor.
Boiling Point 524.3 °F at 760 mm Hg (EPA, 1998)
273°C
273.0 °C
273 °C
524.3°F
Colorform White crystals
Crystals
Fine white powder
Needles from benzene
Density 1.2607 at 77.54 °F (USCG, 1999)
1.2607
Flash Point 328 °F (USCG, 1999)
Melting Point 318 °F (EPA, 1998)
157-161°C
158.5 °C
159.0 °C
604.4°F
Physical Description Pyridine, 4-amino- is a white crystalline material with no odor. Used as an avicide, an intermediate and as a fixer for some textile dyes. (EPA, 1998) It has been approved by the FDA for use as a treatment for multiple sclerosis.
White crystalline material with no odor.
Description 4-aminopyridine is an aromatic amine that is pyridine bearing a single amino substituent at position 4. An orphan drug in the US, it is used to improve walking in adults with multiple sclerosis. It has a role as an avicide, a potassium channel blocker and an orphan drug. It is an aromatic amine and an aminopyridine.
Dalfampridine is a pyrimidine analogue used in the treatment of relapsing multiple sclerosis. Dalfampridine has had limited clinical use, but has not been linked to serum enzyme elevations during treatment nor to instances of clinically apparent liver injury with jaundice.
Pyridine, 4-amino- is a white crystalline material with no odor. Used as an avicide, an intermediate and as a fixer for some textile dyes. (EPA, 1998) It has been approved by the FDA for use as a treatment for multiple sclerosis.
Shelf Life Stable under recommended storage conditions.
Stable to light.
Solubility 74 g/L
0.89 M
In water, 112 g/L at 20 °C
Soluble in ethyl ether, benzene; slightly soluble in ligroin; very soluble in ethanol
Soluble in oxygenated solvents
Soluble in methanol, acetone, tetrahydrofuran, isopropanol, acetonitrile, N,N-dimethylformamide, dimethylsulfoxide, and ethanol
Synonyms 4 Aminopyridine
4 Aminopyridine Sustained Release
4-Aminopyridine
4-Aminopyridine Sustained Release
Dalfampridine
Fampridine SR
Fampridine-SR
Pymadine
Sustained Release, 4-Aminopyridine
VMI 103
VMI-103
VMI103
Vapor Pressure 2.09X10-4 mm Hg at 20 °C
PubChem Compound 1727
Last Modified Nov 11 2021
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